Cas no 1804665-76-6 (3-Chloro-2-cyano-5-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 3-Chloro-2-cyano-5-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1804665-76-6
• MF: C₉H₄ClF₂N₃
• MW: 227.597967147827
• CID: 4865617
• Update Time: 2025-05-19

3-Chloro-2-cyano-5-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-cyano-5-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H4ClF2N3/c10-6-3-5(9(11)12)7(1-2-13)15-8(6)4-14/h3,9H,1H2
• InChI Key： GYSIDCNVZMEZIZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=C(CC#N)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.8
• Topological Polar Surface Area: 60.5

Additional information on 3-Chloro-2-cyano-5-(difluoromethyl)pyridine-6-acetonitrile

Research Brief on 3-Chloro-2-cyano-5-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1804665-76-6)

3-Chloro-2-cyano-5-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1804665-76-6) is a specialized chemical compound that has garnered significant attention in the field of agrochemical and pharmaceutical research. This heterocyclic pyridine derivative is characterized by its unique structural features, including a chloro substituent, a cyano group, and a difluoromethyl group, which contribute to its potential biological activity. Recent studies have explored its applications as a key intermediate in the synthesis of novel pesticides and pharmaceuticals, particularly those targeting enzyme inhibition and receptor modulation.

In the agrochemical sector, this compound has been investigated for its role in the development of next-generation herbicides. Research published in the Journal of Agricultural and Food Chemistry (2023) highlights its efficacy as a precursor in synthesizing inhibitors of acetolactate synthase (ALS), a critical enzyme in plant amino acid biosynthesis. The presence of the difluoromethyl group enhances the compound's binding affinity to ALS, leading to improved herbicidal activity at lower application rates. Field trials have demonstrated promising results against resistant weed species, positioning it as a potential solution for sustainable crop protection.

Pharmaceutical research has focused on the compound's utility in medicinal chemistry. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into kinase inhibitor scaffolds, where the pyridine core serves as a hydrogen bond acceptor. The electron-withdrawing cyano and chloro groups were found to modulate the compound's pharmacokinetic properties, improving metabolic stability in preclinical models. Notably, derivatives of 1804665-76-6 have shown selective inhibition of JAK3 kinases with IC50 values in the nanomolar range, suggesting potential applications in autoimmune disease therapeutics.

Synthetic methodologies for 1804665-76-6 have been refined in recent years. Advanced Catalysis (2023) described a novel palladium-catalyzed cyanation protocol that achieves 85% yield with excellent regioselectivity. This represents a significant improvement over traditional nitrile introduction methods, addressing previous challenges in scalability. The optimized route employs sustainable solvents and reduces heavy metal waste, aligning with green chemistry principles while maintaining cost-effectiveness for industrial production.

Structural-activity relationship (SAR) studies have provided valuable insights into the compound's pharmacophore. X-ray crystallography data (Acta Crystallographica Section E, 2024) revealed that the planar pyridine ring system facilitates π-stacking interactions with biological targets, while the difluoromethyl group's conformational flexibility allows for optimal binding pocket accommodation. Quantum mechanical calculations further support these observations, explaining the compound's enhanced target engagement compared to non-fluorinated analogs.

Current research directions include exploring the compound's potential in combination therapies and investigating its environmental fate. Preliminary ecotoxicology data indicate favorable degradation profiles, though additional studies are needed to fully assess its environmental impact. With its versatile chemistry and demonstrated biological activity, 3-Chloro-2-cyano-5-(difluoromethyl)pyridine-6-acetonitrile continues to be a compound of significant interest across multiple research domains, offering numerous opportunities for innovation in both agrochemical and pharmaceutical applications.